Cas no 137233-86-4 (2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester)

2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester is a synthetic organic compound featuring a pyrene-derived core structure with an ethyl ester functional group. This compound is of interest in materials science and organic synthesis due to its conjugated polycyclic framework, which may exhibit unique photophysical properties. The ethyl ester moiety enhances solubility in organic solvents, facilitating its use in solution-phase reactions. Its structural rigidity and extended π-system make it a potential candidate for applications in optoelectronic materials, such as organic semiconductors or fluorescent probes. The compound’s stability and functional group versatility allow for further derivatization, enabling tailored modifications for specific research or industrial applications.

2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester structure

137233-86-4 structure

Product Name:2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester

CAS No:137233-86-4

MF:C₂₀H₂₀O₂

MW:292.371605873108

CID:5041329

Update Time:2025-05-26

2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester
- Inchi： 1S/C20H20O2/c1-2-22-18(21)12-16-9-8-15-7-6-13-4-3-5-14-10-11-17(16)20(15)19(13)14/h6-7,10-12H,2-5,8-9H2,1H3
- InChI Key： NQAIDQQDSNQBJT-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C=C1C2C3C4C(=CC=2)CCCC=4C=CC=3CC1

2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T295530-2.5mg	2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester	137233-86-4	2.5mg	$69.00	2023-05-17
TRC	T295530-5mg	2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester	137233-86-4	5mg	$92.00	2023-05-17
TRC	T295530-10mg	2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester	137233-86-4	10mg	$155.00	2023-05-17
TRC	T295530-25mg	2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester	137233-86-4	25mg	$351.00	2023-05-17
TRC	T295530-50mg	2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester	137233-86-4	50mg	$678.00	2023-05-17
TRC	T295530-100mg	2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester	137233-86-4	100mg	$ 1200.00	2023-09-06

2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester Related Literature

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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

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Additional information on 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester

Recent Advances in the Study of 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester (CAS: 137233-86-4)

The compound 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester (CAS: 137233-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrenylidene scaffold, has shown promising potential in various applications, including drug discovery, fluorescence labeling, and materials science. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing a foundation for its further development and utilization.

One of the key areas of research has been the optimization of synthetic routes for 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester. A study published in the Journal of Organic Chemistry (2023) detailed a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, making it a viable candidate for large-scale pharmaceutical applications.

In the realm of biological applications, recent investigations have explored the compound's interaction with cellular targets. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated that 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to validate these effects and assess its pharmacokinetic properties.

Another noteworthy development is the use of this compound in fluorescence-based imaging. Due to its pyrenylidene core, it exhibits strong fluorescence properties, making it suitable for labeling biomolecules. A recent publication in Analytical Chemistry (2024) reported its successful application in tracking protein dynamics in live cells, offering a new tool for studying intracellular processes with high precision.

Despite these advancements, challenges remain in the widespread adoption of 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester. Issues such as solubility in aqueous media and potential cytotoxicity at higher concentrations need to be addressed. Ongoing research aims to modify the compound's structure to enhance its biocompatibility while retaining its beneficial properties.

In conclusion, 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester (CAS: 137233-86-4) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential for future innovations. Continued research and development will be crucial in overcoming current limitations and unlocking its full potential in therapeutic and diagnostic applications.